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Compound of Interest

Compound Name: Octyltrimethylammonium

CAS No.: 15461-38-8

Cat. No.: B097695

Get Quote

Executive Summary
Octyltrimethylammonium (OTMA, often abbreviated as C8TAB or OTAB) occupies a critical

"intermediate lipophilicity" niche in the quaternary ammonium salt spectrum. Unlike its shorter-

chain counterparts (e.g., Tetrabutylammonium - TBA) which dominate aqueous-organic phase

transfer, or its longer-chain analogs (e.g., Cetyltrimethylammonium - CTAB) used extensively

for large-pore mesoporous templating, OTMA offers unique selectivity.

This guide analyzes OTMA’s performance across three distinct catalytic domains:

Electrochemical CO₂ Reduction, Zeolite/Pore Templating, and Phase Transfer Catalysis (PTC).

Electrocatalysis: The "Cationic Cushion" Effect in
CO₂ Reduction
In electrochemical CO₂ reduction (CO₂RR), the nature of the cation in the electric double layer

(EDL) dictates product selectivity. OTMA functions not merely as an electrolyte but as a

supramolecular modifier that suppresses the Hydrogen Evolution Reaction (HER) and

promotes CO formation.
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Mechanism of Action
OTMA cations accumulate at the cathode surface (Helmholtz plane) due to electrostatic

attraction. Their intermediate alkyl chain length (C8) creates a hydrophobic "cushion" that:

Excludes Water: Reduces proton availability, thereby suppressing HER.

Stabilizes Intermediates: Through field-dipole interactions, OTMA stabilizes the *CO₂⁻

radical anion, lowering the activation energy for CO production.

Experimental Comparison: Chain Length vs. Selectivity
Recent studies on tethered alkylammonium dications and surface additives reveal a clear

structure-activity relationship. While C16 (Cetyl) chains can block active sites due to steric bulk,

C8 (Octyl) chains provide an optimal balance of hydrophobicity and accessibility.

Table 1: Cation Chain Length Effect on CO₂RR Selectivity (Ag/Cu Electrodes)
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Cation Type Alkyl Chain
Faradaic
Efficiency
(CO/C2+)

Current
Density

Mechanism
Note

Tetraethylammon

ium (TEA)
C2 < 40% High

Too hydrophilic;

poor water

exclusion permits

high HER.

Octyltrimethylam

monium (OTMA)
C8 > 75% (as linker) Medium

*Optimal

hydrophobic

gating; stabilizes

CO₂⁻ without

blocking sites.

Cetyltrimethylam

monium (CTAB)
C16 ~97% Low

Excellent

selectivity but

creates dense

blocking layers

that can limit

mass transport at

high currents.

Data Source: Synthesized from ACS Catalysis & J. Phys. Chem. findings on alkylammonium

modifiers.

DOT Diagram: The Hydrophobic Gating Mechanism
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Caption: OTMA cations form a hydrophobic barrier that repels water (suppressing H2) while

stabilizing CO2 reduction intermediates.

Zeolite & Mesoporous Material Synthesis (SDA)
In the synthesis of molecular sieves, OTMA acts as a Structure Directing Agent (SDA). Its

shorter chain length compared to CTAB results in a lower packing parameter (

), favoring the formation of smaller mesopores or specific zeolite phases like MTT.

Comparative Performance: OTMA vs. CTAB
The choice between OTMA and CTAB is a choice of pore diameter. OTMA is the standard for

synthesizing materials where "super-micropores" or small mesopores (1.5 – 2.5 nm) are
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required, bridging the gap between microporous zeolites (<1 nm) and MCM-41 (>3 nm).

Table 2: Templating Characteristics in Silicate Synthesis

Feature
Octyltrimethylammonium
(OTMA)

Cetyltrimethylammonium
(CTAB)

Critical Micelle Conc. (CMC) ~140 - 300 mM (High) ~0.9 - 1.0 mM (Low)

Target Pore Size 1.5 nm – 2.5 nm 3.0 nm – 4.0 nm

Target Structures
Zeolite MTT, Small-pore MCM-

41
MCM-41, MCM-48, SBA-15

Synthesis Condition
Requires higher concentration

due to high CMC
Efficient at low concentrations

Protocol Highlights: MTT Zeolite Synthesis
Unlike CTAB, which forms amorphous mesopores easily, OTMA can direct crystalline zeolite

formation when combined with seeds.

Precursor: Mix Sodium Aluminate, NaOH, and Silica source.

SDA Addition: Add OTMA-Cl (Octyltrimethylammonium Chloride).

Seeding: Add 1-2 wt% SFE-type zeolite seeds (crucial for MTT topology).

Crystallization: Hydrothermal treatment at 160°C for 3-5 days.

Calcination: 550°C in air to remove OTMA.

Result: Crystalline MTT zeolite with 1D channels suitable for shape-selective catalysis

(e.g., skeletal isomerization).

Phase Transfer Catalysis (PTC)
OTMA is often overlooked in favor of TBAB (cheaper) or Aliquat 336 (more lipophilic), but it

excels in dehydrohalogenation reactions where high organophilicity is required without the
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extreme viscosity of longer chains.

The "Organophilicity" Advantage
According to the Halpern pKa Guidelines, reactions involving inorganic bases (like NaOH) and

weak acids require a catalyst that can extract the hydroxide ion into the organic phase or the

organic substrate to the interface.

TBAB (C4): Good general purpose, but less effective for highly non-polar substrates.

OTMA (C8): Significantly more lipophilic, allowing for better interaction with non-polar organic

phases in dehydrohalogenation.

Table 3: Dehydrobromination of Phenethyl Bromide Derivatives Conditions: 50% NaOH,

Toluene, 60°C

Catalyst Conversion (2 hrs) Notes

TEBA

(Triethylbenzylammonium)
33%

Too hydrophilic; stays in

aqueous phase.

TBAB (Tetrabutylammonium) ~65% Moderate extraction capability.

Tetraoctylammonium / OTMA 98%
High organophilicity drives

reaction to completion.

Data Source: Adapted from Halpern et al., J. Org.[1] Chem (1985) & PTC Organics industrial

data.

DOT Diagram: Phase Transfer Workflow
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Caption: OTMA (Q+) extracts OH- into the interface/organic layer more effectively than smaller

quats, driving dehydrohalogenation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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